Cas no 128133-76-6 (3-(benzylsulfanyl)benzaldehyde)

• Product Name: 3-(benzylsulfanyl)benzaldehyde
• CAS No: 128133-76-6
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• MDL: MFCD21760517
• CID: 5099035
• PubChem ID: 14855088
• Update Time: 2025-05-24

3-(benzylsulfanyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-[(phenylmethyl)thio]-
• 3-(benzylsulfanyl)benzaldehyde

• MDL： MFCD21760517
• Inchi： 1S/C14H12OS/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： RQUVTMHNOTWFMQ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(SCC2=CC=CC=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(benzylsulfanyl)benzaldehyde

3-(Benzylsulfanyl)Benzaldehyde: A Comprehensive Overview

3-(Benzylsulfanyl)benzaldehyde is a compound with the CAS number 128133-76-6, and it has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzaldehyde group with a benzylsulfanyl substituent. The benzylsulfanyl group, also known as a thioether group, introduces interesting electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 3-(benzylsulfanyl)benzaldehyde in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. The compound's ability to undergo nucleophilic addition reactions has been leveraged to construct complex molecular frameworks with therapeutic potential. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(benzylsulfanyl)benzaldehyde exhibit selective cytotoxicity against cancer cells, suggesting its utility in targeted drug delivery systems.

In addition to its pharmacological applications, 3-(benzylsulfanyl)benzaldehyde has found relevance in materials science. Its sulfur-containing functional group makes it an ideal candidate for sulfur-based polymers and coatings. A 2022 research article in *Advanced Materials* reported that films prepared from 3-(benzylsulfanyl)benzaldehyde derivatives exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications such as aerospace components and electronic devices.

The synthesis of 3-(benzylsulfanyl)benzaldehyde involves a multi-step process that typically begins with the alkylation of thiophenol to form the benzylsulfanyl intermediate. This intermediate is then subjected to oxidation or coupling reactions to introduce the benzaldehyde functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 3-(benzylsulfanyl)benzaldehyde, making it more accessible for large-scale production.

From an analytical standpoint, 3-(benzylsulfanyl)benzaldehyde has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided insights into its molecular structure, stability, and reactivity under various conditions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity patterns, aiding in the design of novel derivatives with tailored functionalities.

In conclusion, 3-(benzylsulfanyl)benzaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.